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Compound Focus: Gisadenafil Besylate

CAS No.: 334827-98-4

Cat. No.: S004610

Get Quote

The table below summarizes the core quantitative data available for Gisadenafil besylate, which validates

its potency and selectivity as a PDE5 inhibitor.

Parameter Value for Gisadenafil Besylate

Primary Target & IC50 PDE5; IC50 = 1.23 nM [1] [2] [3]

Selectivity (vs. PDE6) >100-fold to 117-fold [1] [2]

Selectivity (vs. other
PDEs)

>3000-fold [1]

Pharmacokinetics Orally bioavailable with potential for dose-proportional pharmacokinetics [1]
[2] [3]

Purity ≥98% to 99% [1] [2]

Solubility Soluble in water (10 mM) and DMSO (100 mM) [2] [3]

Molecular Weight 677.79 g/mol [1] [2] [3]

Chemical Formula C22H31N7O5S.C7H8O3S (Axon Medchem) or C23H33N7O5S.C6H6O3S

(Tocris/R&D Systems) [1] [2] [3]

Analog Of Sildenafil (Viagra) [1]
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Parameter Value for Gisadenafil Besylate

Alternative Names UK-369,003; PF-01224715 [1] [2]

Experimental Context for PDE5 Inhibitor Validation

While specific protocols for Gisadenafil are not detailed in the search results, the following information

provides context on how PDE5 inhibitors are typically validated.

Key Experimental Findings for Gisadenafil: The primary validation data comes from the

compound's IC50 value of 1.23 nM against PDE5, indicating high potency. Its high selectivity over

PDE6 is a critical differentiator, as inhibition of PDE6 (an enzyme in the retina) is associated with

visual side effects in earlier PDE5 inhibitors like sildenafil [1] [2]. One source notes this data is

supported by a study from Rawson et al. (2012) [2].

General Experimental Workflow for PDE5 Inhibitors: Research on PDE5 inhibitors often follows a

standard pathway. The diagram below outlines a typical validation workflow, from initial in vitro

enzyme targeting to physiological effects.
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Start: PDE5 Inhibitor Research

In Vitro Assay
• Enzyme Inhibition (IC₅₀)

• Selectivity Profile

Isolated Tissue Studies
• Relaxation of Pre-contracted

 Smooth Muscle Strips

Key Selectivity Metrics:
• PDE5 vs PDE6

• PDE5 vs other PDE families

Determines

In Vivo Studies
• Pharmacokinetics (Oral Bioavailability)

• Efficacy in Animal Models

Clinical Trials
• Human Efficacy & Safety

• Dose-finding

Informs

Mechanism of Action (MOA)
• cGMP elevation in tissue
• Confirmation of Pathway

Click to download full resolution via product page

The cellular mechanism by which PDE5 inhibitors like Gisadenafil work is well-established and centers on

the NO-cGMP signaling pathway, which is crucial for smooth muscle relaxation.
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Limitations of Available Data

For a comprehensive comparison guide, please note the following limitations based on the current search:

No Direct Comparative Data: The search results do not contain head-to-head experimental studies

that directly pit Gisadenafil against sildenafil, tadalafil, or vardenafil in the same assay. A true
objective comparison of "product's performance with other alternatives" is therefore not possible with

the available information [1] [2] [3].
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Lack of Clinical Data: The available information describes Gisadenafil's profile in a research context.

There is no data on its clinical efficacy, safety, or tolerability in humans, which is a significant gap
when compared to the well-established clinical profiles of marketed PDE5 inhibitors [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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